N-{3-[(1-adamantylcarbonyl)amino]phenyl}-2-thiophenecarboxamide

• IUPAC Name: N-[3-(adamantane-1-carbonylamino)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C22H24N2O2S/c25-20(19-5-2-6-27-19)23-17-3-1-4-18(10-17)24-21(26)22-11-14-7-15(12-22)9-16(8-14)13-22/h1-6,10,14-16H,7-9,11-13H2,(H,23,25)(H,24,26)
• InChI Key: WBZVNARWZKWQBB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC=CC(=C4)NC(=O)C5=CC=CS5
• Molecular Formula: C22H24N2O2S
• Molecular Weight: 380.5 g/mol

Description

N-{3-[(1-adamantylcarbonyl)amino]phenyl}-2-thiophenecarboxamide, also known as MLN4924, is a small molecule inhibitor that has shown promise in cancer treatment. It works by inhibiting the activity of the NEDD8-activating enzyme (NAE), which is involved in the ubiquitin-proteasome pathway. This pathway is responsible for the degradation of proteins in cells, and its dysregulation has been linked to the development of various cancers.

Mechanism of Action

N-{3-[(1-adamantylcarbonyl)amino]phenyl}-2-thiophenecarboxamide works by inhibiting the activity of NAE, which is responsible for activating the protein NEDD8. NEDD8 is then used to modify other proteins, which marks them for degradation by the proteasome. By inhibiting NAE, N-{3-[(1-adamantylcarbonyl)amino]phenyl}-2-thiophenecarboxamide prevents the degradation of specific proteins that are important for cancer cell survival, leading to their accumulation and eventual cell death.
Biochemical and Physiological Effects
N-{3-[(1-adamantylcarbonyl)amino]phenyl}-2-thiophenecarboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit tumor growth in animal models. It has also been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-[(1-adamantylcarbonyl)amino]phenyl}-2-thiophenecarboxamide is its specificity for NAE, which reduces the likelihood of off-target effects. However, its mechanism of action may also lead to the accumulation of other proteins that are not targeted for degradation, which could have unintended consequences. Additionally, its efficacy may be limited in certain cancer types or in patients with specific genetic mutations.

Future Directions

Future research on N-{3-[(1-adamantylcarbonyl)amino]phenyl}-2-thiophenecarboxamide could focus on its potential use in combination with other cancer treatments, such as immunotherapy or targeted therapies. It could also be further studied in specific cancer types, such as breast cancer or lung cancer, to determine its efficacy and potential limitations. Additionally, research could focus on developing more potent and selective NAE inhibitors that could further improve cancer treatment outcomes.

Scientific Research Applications

N-{3-[(1-adamantylcarbonyl)amino]phenyl}-2-thiophenecarboxamide has been extensively studied in preclinical models and has shown efficacy in a variety of cancer types, including leukemia, lymphoma, and solid tumors. It has also been shown to enhance the activity of other cancer treatments, such as chemotherapy and radiation therapy.